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Compound of Interest

POTASSIUM
Compound Name:

NITROSODISULFONATE
CAS No.: 14293-70-0
Cat. No.: B1143464

Get Quote

An in-depth exploration of the synthesis, properties, and applications of potassium
nitrosodisulfonate (Frémy's Salt) for researchers, scientists, and drug development

professionals.

This technical guide provides a detailed overview of potassium nitrosodisulfonate, an
inorganic radical widely recognized for its utility in organic synthesis and spectroscopy.
Commonly known as Frémy's salt, this compound serves as a potent and selective oxidizing
agent and a reliable standard in electron paramagnetic resonance (EPR) spectroscopy.[1][2][3]
This document will delve into its chemical and physical properties, provide detailed
experimental protocols for its synthesis and application, and explore its relevance in the field of
drug development.

Core Properties and Formula

Potassium nitrosodisulfonate is an inorganic compound with a well-defined molecular
structure and specific physicochemical properties. The solid form is a bright yellowish-brown,
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while its aqueous solutions exhibit a distinct bright violet color.[2] It is commercially available

and can also be readily prepared in the laboratory.[3]

Chemical Identity and Molecular Formula

The chemical identity of potassium nitrosodisulfonate is established by its various

nomenclature and molecular formulas. The most critical of these are summarized in the table

below.
Identifier Value
Common Name Frémy's salt

Systematic Name

Potassium nitrosodisulfonate

Synonyms

Dipotassium nitrosodisulfonate

CAS Number

14293-70-0

Molecular Formula

KzNO7S2 or (KSO3)2NO

Molecular Weight

268.33 g/mol [4]

Canonical SMILES

[O-]S(=0)(=O)N([O])S(=0)(=O)[O-].[K+].[K+]

InChl

InChl=1S/2K.H2NO7S2/c;;2-
1(9(3,4)5)10(6,7)8/h;;(H,3,4,5)
(H,6,7,8)/g2*+1;/p-2

Physical and Chemical Properties

The utility of Frémy's salt is underpinned by its distinct physical and chemical characteristics.

As a stable radical, it exhibits unique magnetic and spectroscopic properties.
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Property Value
Appearance Orange moist powder and chunks
Solubility Soluble in water, insoluble in organic solvents

The solid can be unstable and may decompose
spontaneously; solutions are most stable in

Stability weakly alkaline conditions (pH 10) and
decompose rapidly in acidic or strongly alkaline
solutions.[1][5]

Storage Keep at -20 degrees C.[6]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful application of
potassium nitrosodisulfonate in a research setting. The following sections provide
methodologies for its synthesis and a common application.

Synthesis of Potassium Nitrosodisulfonate (Frémy's
Salt)

The synthesis of Frémy's salt involves the oxidation of hydroxylaminedisulfonate.[2] The
following protocol is a widely accepted method for its preparation in the laboratory.

Materials:

e Sodium nitrite (NaNO2)

e Sodium bisulfite (NaHSO3)

» Glacial acetic acid

e Concentrated ammonia (NH3s)

e Potassium permanganate (KMnOQOa)

o Potassium chloride (KCI)
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e Methanol
e |ce
Procedure:

o Preparation of Hydroxylaminedisulfonate: In a beaker immersed in an ice bath, dissolve
sodium nitrite in water. While stirring, add a solution of sodium bisulfite. After a few minutes,
add glacial acetic acid.

» Oxidation: To the cold solution, add concentrated ammonia. Then, slowly add a solution of
potassium permanganate. A brown precipitate of manganese dioxide will form.[7]

« |solation of Frémy's Salt: Filter the reaction mixture to remove the manganese dioxide. To the
filtrate, add a saturated solution of potassium chloride to precipitate the orange-yellow
crystals of potassium nitrosodisulfonate.[5]

 Purification: The crude product can be purified by recrystallization from a 2M potassium
hydroxide solution.[8] The purified crystals are then washed with methanol and ether and
dried.[8]
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Caption: Synthesis pathway of Frémy's Salt.
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Oxidation of Phenols to Quinones (Teuber Reaction)

Frémy's salt is a highly selective reagent for the oxidation of phenols to their corresponding
quinones, a transformation known as the Teuber reaction.[2]

General Procedure:

» Dissolution: Dissolve the phenolic substrate in a suitable solvent, such as water, methanol,
or a mixture thereof.

e Reaction: Add an aqueous solution of potassium nitrosodisulfonate to the solution of the
phenol. The reaction is typically carried out at or below room temperature.

o Workup: After the reaction is complete (monitored by TLC or other analytical methods), the
quinone product is extracted with an organic solvent.

 Purification: The crude quinone is then purified by standard techniques such as column
chromatography or recrystallization.

The stoichiometry of the reaction typically involves two equivalents of Frémy's salt for each
equivalent of phenol.[1] The mechanism proceeds via a radical pathway.[1]
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Caption: Mechanism of the Teuber Reaction.
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Applications in Drug Development and Research

The unique reactivity of potassium nitrosodisulfonate has led to its application in various
areas of chemical and pharmaceutical research, including the synthesis of complex molecules
and the study of biological processes.

Synthesis of Bioactive Molecules

Frémy's salt has been employed in the synthesis of various bioactive compounds. Notably, it
has been used in the synthesis of antitumor agents.[8] Its selective oxidizing power allows for
the introduction of quinone moieties, which are present in numerous natural and synthetic
compounds with pharmacological activity. For instance, the synthesis of oxidopamine, a
neurotoxin used to create animal models of Parkinson's disease, utilizes a Frémy's salt-
mediated oxidation as a key step.[9] This enables researchers to study the disease's
progression and test potential therapeutic interventions.[9] Furthermore, it has been utilized in
the total synthesis of dipetalolactone, a natural product with immunomodulatory activity.[10]

Electron Paramagnetic Resonance (EPR) Spectroscopy

As a stable and long-lived free radical, Frémy's salt is a widely used standard in electron
paramagnetic resonance (EPR) spectroscopy.[2] Its well-defined three-line EPR spectrum
serves as a benchmark for calibrating instruments and quantifying other radical species.[2] This
application is crucial in studies involving radical-mediated biological processes, such as
oxidative stress and antioxidant mechanisms.[2]

In conclusion, potassium nitrosodisulfonate is a versatile and valuable reagent for
researchers in chemistry and drug development. Its well-characterized properties and
predictable reactivity make it an indispensable tool for organic synthesis and spectroscopic
analysis. A thorough understanding of its handling, synthesis, and reaction mechanisms, as
outlined in this guide, is essential for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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